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Introduction
Black Hole Quencher® 3 (BHQ-3) is a highly efficient dark quencher with a broad absorption

spectrum in the far-red to near-infrared (NIR) range. Its succinimidyl ester (SE) derivative is a

valuable tool for the covalent labeling of primary aliphatic amines in a variety of biomolecules,

including proteins, peptides, and amine-modified oligonucleotides. The resulting amide bond is

stable, making BHQ-3 SE an ideal reagent for constructing fluorescent probes for various

applications, most notably in Förster Resonance Energy Transfer (FRET)-based assays.[1][2]

The principle of amine-reactive labeling with BHQ-3 succinimidyl ester lies in the reaction

between the ester and a non-protonated primary amine. This nucleophilic attack results in the

formation of a stable amide bond and the release of N-hydroxysuccinimide (NHS). The reaction

is pH-dependent, with optimal labeling achieved in a slightly basic buffer (pH 8.3-8.5) to ensure

the amine group is sufficiently nucleophilic.[3][4]

BHQ-3 labeled biomolecules are instrumental in the development of probes for quantitative

real-time PCR (qPCR), in situ hybridization, and enzyme activity assays.[1][2] As a dark

quencher, BHQ-3 absorbs the energy from an excited fluorophore and dissipates it as heat,
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without any native fluorescence.[1] This property significantly reduces background fluorescence

and enhances the signal-to-noise ratio in FRET applications.[1][5]

Data Presentation
BHQ-3 Succinimidyl Ester Properties

Property Value

Molecular Formula C37H38F6N7O4P

Molecular Weight 789.71 g/mol

Appearance Dark purple solid

Maximum Absorption (λmax) 672 nm[2][6]

Quenching Range 620-730 nm[1][2][6]

Solubility DMSO, DMF, Acetonitrile, Methanol

Compatible Fluorophores for FRET with BHQ-3
Fluorophore Excitation Max (nm) Emission Max (nm)

Cy5 ~650 ~670

Quasar® 670 ~647 ~670

Quasar® 705 ~690 ~705

IRDye® 680 ~676 ~694

Alexa Fluor® 647 ~650 ~668

Note: Optimal FRET pairs exhibit significant spectral overlap between the donor fluorophore's

emission spectrum and the acceptor quencher's absorption spectrum.[5][7]
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Mechanism of Amine-Reactive Labeling
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FRET-Based Quenching Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

